Cas no 2172488-46-7 (3-4-(benzyloxy)-2,6-difluorophenyl-1H-1,2,4-triazole)

3-4-(benzyloxy)-2,6-difluorophenyl-1H-1,2,4-triazole is a versatile compound with notable advantages in organic synthesis. It features a unique triazole ring structure, which enhances its stability and reactivity. The presence of fluorine and benzyloxy groups confers selectivity and tunability in chemical transformations, making it a valuable intermediate in the synthesis of various pharmacophores and functionalized molecules.
3-4-(benzyloxy)-2,6-difluorophenyl-1H-1,2,4-triazole structure
2172488-46-7 structure
Product Name:3-4-(benzyloxy)-2,6-difluorophenyl-1H-1,2,4-triazole
CAS No:2172488-46-7
MF:C15H11F2N3O
MW:287.264149904251
CID:5784895
PubChem ID:165565383
Update Time:2025-06-20

3-4-(benzyloxy)-2,6-difluorophenyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 3-[4-(benzyloxy)-2,6-difluorophenyl]-1H-1,2,4-triazole
    • 2172488-46-7
    • EN300-1586508
    • 3-4-(benzyloxy)-2,6-difluorophenyl-1H-1,2,4-triazole
    • Inchi: 1S/C15H11F2N3O/c16-12-6-11(21-8-10-4-2-1-3-5-10)7-13(17)14(12)15-18-9-19-20-15/h1-7,9H,8H2,(H,18,19,20)
    • InChI Key: IISWRTQBVHTSQW-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=C(C=1C1=NC=NN1)F)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 287.08701831g/mol
  • Monoisotopic Mass: 287.08701831g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 50.8Ų

3-4-(benzyloxy)-2,6-difluorophenyl-1H-1,2,4-triazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1586508-0.05g
3-[4-(benzyloxy)-2,6-difluorophenyl]-1H-1,2,4-triazole
2172488-46-7
0.05g
$1032.0 2023-06-04
Enamine
EN300-1586508-0.1g
3-[4-(benzyloxy)-2,6-difluorophenyl]-1H-1,2,4-triazole
2172488-46-7
0.1g
$1081.0 2023-06-04
Enamine
EN300-1586508-0.25g
3-[4-(benzyloxy)-2,6-difluorophenyl]-1H-1,2,4-triazole
2172488-46-7
0.25g
$1131.0 2023-06-04
Enamine
EN300-1586508-0.5g
3-[4-(benzyloxy)-2,6-difluorophenyl]-1H-1,2,4-triazole
2172488-46-7
0.5g
$1180.0 2023-06-04
Enamine
EN300-1586508-1.0g
3-[4-(benzyloxy)-2,6-difluorophenyl]-1H-1,2,4-triazole
2172488-46-7
1g
$1229.0 2023-06-04
Enamine
EN300-1586508-2.5g
3-[4-(benzyloxy)-2,6-difluorophenyl]-1H-1,2,4-triazole
2172488-46-7
2.5g
$2408.0 2023-06-04
Enamine
EN300-1586508-5.0g
3-[4-(benzyloxy)-2,6-difluorophenyl]-1H-1,2,4-triazole
2172488-46-7
5g
$3562.0 2023-06-04
Enamine
EN300-1586508-10.0g
3-[4-(benzyloxy)-2,6-difluorophenyl]-1H-1,2,4-triazole
2172488-46-7
10g
$5283.0 2023-06-04
Enamine
EN300-1586508-50mg
3-[4-(benzyloxy)-2,6-difluorophenyl]-1H-1,2,4-triazole
2172488-46-7
50mg
$1032.0 2023-09-24
Enamine
EN300-1586508-100mg
3-[4-(benzyloxy)-2,6-difluorophenyl]-1H-1,2,4-triazole
2172488-46-7
100mg
$1081.0 2023-09-24

Additional information on 3-4-(benzyloxy)-2,6-difluorophenyl-1H-1,2,4-triazole

Introduction to 3-4-(benzyloxy)-2,6-difluorophenyl-1H-1,2,4-triazole (CAS No. 2172488-46-7)

3-4-(benzyloxy)-2,6-difluorophenyl-1H-1,2,4-triazole, identified by its Chemical Abstracts Service (CAS) number 2172488-46-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound belongs to the triazole class, characterized by a three-membered ring containing two nitrogen atoms. The presence of benzyloxy and difluorophenyl substituents in its molecular structure endows it with unique physicochemical properties and potential biological activities that make it a promising candidate for further research and development.

The molecular framework of 3-4-(benzyloxy)-2,6-difluorophenyl-1H-1,2,4-triazole consists of a central triazole ring fused with a phenyl ring that is further functionalized with two fluorine atoms at the 2 and 6 positions. The benzyloxy group at the 3 and 4 positions introduces a bulky and lipophilic moiety, which can influence both the solubility and metabolic stability of the compound. This structural arrangement suggests potential applications in drug design, particularly in modulating enzyme interactions or binding to specific biological targets.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinities. The introduction of fluorine atoms into the phenyl ring can alter electronic properties, leading to stronger interactions with biological receptors. For instance, studies have shown that fluorine substitution can increase the bioavailability of drugs by reducing their susceptibility to enzymatic degradation. The difluorophenyl moiety in 3-4-(benzyloxy)-2,6-difluorophenyl-1H-1,2,4-triazole may contribute to such effects, making it an attractive scaffold for developing novel therapeutic agents.

Moreover, the triazole ring itself is a well-known pharmacophore found in numerous FDA-approved drugs. Its ability to form hydrogen bonds and interact with aromatic residues in proteins makes it a valuable component in drug design. Researchers have explored triazole derivatives for their antimicrobial, antiviral, and anti-inflammatory properties. The combination of these structural features in 3-4-(benzyloxy)-2,6-difluorophenyl-1H-1,2,4-triazole opens up possibilities for exploring its potential as an intermediate in synthesizing new compounds with enhanced pharmacological profiles.

Recent advancements in computational chemistry have enabled more efficient screening of molecular libraries for drug-like compounds. Virtual screening techniques combined with molecular docking simulations have been employed to identify promising candidates like 3-4-(benzyloxy)-2,6-difluorophenyl-1H-1,2,4-triazole for further experimental validation. These methods leverage the structural information encoded in databases such as PubChem and ZINC to predict interactions between the compound and biological targets. Such high-throughput approaches have accelerated the discovery process in medicinal chemistry.

The synthesis of 3-4-(benzyloxy)-2,6-difluorophenyl-1H-1,2,4-triazole involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Key synthetic steps include halogenation of the phenyl ring followed by nucleophilic substitution with benzyl alcohol to introduce the benzyloxy group. The introduction of fluorine atoms typically involves electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and scalability.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analytical methods provide detailed information about the molecular structure and purity of the sample. Additionally, computational methods like quantum mechanical calculations are employed to elucidate electronic structures and predict reactivity patterns.

The biological evaluation of 3-4-(benzyloxy)-2,6-difluorophenyl-1H-1,2,4-triazole involves testing its interaction with various biological targets using in vitro assays. These assays may include enzyme inhibition studies to assess its potential as an inhibitor of key metabolic enzymes or receptor binding assays to evaluate its affinity for specific protein targets. Preliminary results from such studies can provide insights into its pharmacological activity and guide further optimization efforts.

In conclusion,3-4-(benzyloxy)-2,6-difluorophenyl-1H-1,2,4-triazole (CAS No. 2172488-46-7) represents a structurally intriguing compound with potential applications in pharmaceutical research. Its unique combination of substituents—benzyloxy, difluorophenyl, and a triazole ring—makes it a versatile scaffold for developing novel therapeutic agents. Ongoing research efforts are focused on exploring its biological activity and optimizing its chemical properties for future drug development applications.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD